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Cetylpyridinium chloride monohydrate melting
point 81-84 °C

Author: Smolecule Technical Support Team. Date: February 2026

Compound Focus: Cetylpyridinium chloride monohydrate

CAS No.: 6004-24-6

Cat. No.: S567560

Physical & Chemical Properties

The following table summarizes the key characteristics of cetylpyridinium chloride monohydrate based on
the search results [1] [2] [3]:

Property Specification

Chemical Name 1-Hexadecylpyridin-1-ium Chloride Monohydrate [3] [1]

CAS Registry Number 6004-24-6 (Monohydrate) [1] [2]

Molecular Formula C21H40CINO [2]

Molecular Weight 358.01 g/mol [1] [2]

Appearance White to off-white crystalline powder [1] [2]

Melting Point 81-84°C|[1][2]

Solubility Soluble in water; freely soluble in chloroform and ethanol [1]
[2].

pH (10g/L) 5.0-5.4[2]
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Property

Critical Micelle Concentration

(CMC)

Safety and Toxicology Data

Specification

~0.0009 — 0.0011 M [3]

For safety assessments, here is a summary of toxicological data from animal studies [3] [2]:

Route Species LDso

Oral Rat 200 mg/kg [3] [2]
Intravenous Rat 30 mg/kg [3] [2]
Intraperitoneal Rat 6 mg/kg [3] [2]
Subcutaneous Rat 250 mg/kg [2]
Oral Mouse 108 mg/kg [3]
Oral Rabbit 400 mg/kg [3] [2]
Intravenous Rabbit 36 mg/kg [3] [2]

The compound is classified as hazardous and can cause serious eye damage, skin irritation, and is harmful if

swallowed or inhaled. It is also very toxic to aquatic life [2].

Mechanism of Antimicrobial Action

Cetylpyridinium chloride (CPC) is a cationic quaternary ammonium compound that acts as a surfactant [4]

[5]. Its antimicrobial activity stems from its molecular structure: a positively charged hydrophilic head group

and a long hydrophobic hexadecane tail [4].
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The mechanism of action can be visualized as a two-stage process, which is illustrated in the following

diagram:

Click to download full resolution via product page

FIG 1. Mechanism of antimicrobial action of Cetylpyridinium Chloride. The diagram illustrates the process

by which CPC disrupts bacterial cell membranes at low and high concentrations, ultimately leading to cell
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death [4].

Key Applications and Efficacy

CPC is widely used across various industries due to its antimicrobial and surfactant properties [5]. Its

primary applications are summarized below:

Field/Industry Application Examples Key Function
Oral Care & Mouthwashes, toothpastes, Reduces plaque and gingivitis; treats
Dentistry lozenges [4] [3] [1] halitosis (often in combination with zinc

lactate or chlorhexidine) [4] [3].

Pharmaceuticals Topical medications, nasal Acts as a preservative and broad-spectrum
sprays, ophthalmic solutions [5] antimicrobial agent [5].
Virology Demonstrates virucidal activity by disrupting

the lipid envelope of viruses, including
influenza and SARS-CoV-2 [4] [3] [6].

Cosmetics & Used as a conditioning agent and
Toiletries antimicrobial in personal care products [1]
[5].
Industrial & Cleaning agents, disinfectants; Provides surfactant and antimicrobial action
Research ion association reagent in for cleaning; aids in metal extraction and
analytical chemistry [5] analysis [5].

Synthesis and Manufacturing

An improved process for the production of quaternary pyridinium salts like CPC is detailed in a patent [7].
The synthesis involves the reaction of pyridine with a long-chain alkyl halide (e.g., 1-chlorohexadecane) [8].

Key aspects of an optimized method include [8]:

¢ Reaction: Conducting a condensation reaction between pyridine and 1-chlorohexadecane.
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e Catalyst: Using a catalyst, which can include acids like oxalic acid or phase transfer catalysts, to
improve efficiency [7].

e Solvent System: Utilizing a binary solvent system, such as acetone and ethanol, which aids in the
reaction and subsequent crystallization [8].

¢ Purification: The crude product is dissolved in a mixed alcoholic solvent and then undergoes cooling

crystallization. This step is repeatable to achieve higher purity, and the final crystals are collected via
suction filtration [8].

Need Custom Synthesis?

Email: info@smolecule.com or Request Quote Online.
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The information provided in this document is for Research Use Only (RUO) and is strictly not intended for
diagnostic or therapeutic procedures. While Smolecule strives to provide accurate protocols, we make no

warranties, express or implied, regarding the fitness of this product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent suits your

experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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